Cas no 4424-87-7 (Vat Violet 13 (Technical Grade))

Vat Violet 13 (Technical Grade) Properties

Names and Identifiers

• benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone
• EINECS 224-600-9
• Vat Violet 13,technical grade
• Vat Violet S
• C.I. 68700
• 5,20-diazaheptacyclo[16.12.0.03,16.04,13.06,11.019,28.021,26]triaconta-1(18),3(16),4(13),6,8,10,14,19(28),21,23,25,29-dodecaene-2,12,17,27-tetrone
• H10960
• MFCD00071846
• NS00021154
• 5,20-diazaheptacyclo[16.12.0.0,.0,.0,.0,.0,triaconta-1(30),3,6(11),7,9,13,15,18,21(26),22,24,28-dodecaene-2,12,17,27-tetrone
• Vat Violet 13;Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetrone
• benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5h,14h)-tetrone
• AKOS025312547
• Benzo[1,2-c:4,5-c']diacridine-6,9,15,18(5H,14H)-tetraone
• Benzo(1,2-c:4,5-c')diacridine-6,9,15,18(5H,14H)-tetrone
• DTXSID0063448
• SCHEMBL14500692
• Vat Violet 13 (Technical Grade)
• 4424-87-7
• Vat Violet 13
• 5,20-diazaheptacyclo[16.12.0.0(3),(1).0,(1)(3).0,(1)(1).0(1),(2).0(2)(1),(2)]triaconta-1(30),3,6(11),7,9,13,15,18,21(26),22,24,28-dodecaene-2,12,17,27-tetrone
• CS-0143860
• DTXCID1040297
• KLCBMAACUWYFIZ-UHFFFAOYSA-N
• HY-D1222
• +Expand

• MDL： MFCD00071846
• InChIKey： KLCBMAACUWYFIZ-UHFFFAOYSA-N
• Inchi： 1S/C28H14N2O4/c31-25-13-5-1-3-7-19(13)29-23-17(25)11-9-15-21(23)27(33)16-10-12-18-24(22(16)28(15)34)30-20-8-4-2-6-14(20)26(18)32/h1-12H,(H,29,31)(H,30,32)
• SMILES： C1C2=C(NC3=C(C2=O)C=CC2C(=O)C4C5=C(C(=O)C6=C(N5)C=CC=C6)C=CC=4C(=O)C3=2)C=CC=1

Computed Properties

• Exact Mass: 442.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 442.095
• Heavy Atom Count: 34
• Complexity: 857
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 92.3A^2

Experimental Properties

• LogP: 4.45140
• PSA: 99.86000
• Refractive Index: 1.746
• Boiling Point: 777.7 °C at 760 mmHg
• Melting Point: >360°C
• Flash Point: 777.7 °C at 760 mmHg
• Density: 1.487

Vat Violet 13 (Technical Grade) Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Vat Violet 13 (Technical Grade) Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%